Cas no 328956-24-7 (6-bromo-3-methyl-1,2,3,4-tetrahydroquinazolin-2-one)

• Product Name: 6-bromo-3-methyl-1,2,3,4-tetrahydroquinazolin-2-one
• CAS No: 328956-24-7
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD02625685
• CID: 917372
• PubChem ID: 2927305
• Update Time: 2025-04-19

6-bromo-3-methyl-1,2,3,4-tetrahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-3,4-dihydroquinazolin-2(1H)-one
• 2(1H)-Quinazolinone, 6-bromo-3,4-dihydro-3-methyl-
• 6-bromo-3,4-dihydro-3-methyl-2(1H)-Quinazolinone
• 6-bromo-3-methyl-1,4-dihydroquinazolin-2-one
• 6-Bromo-3-methyl-3,4-dihydro-2(1H)-quinazolinone
• 4hbv
• 6-bromo-3-methyl-1,3,4-trihydroquinazolin-2-one
• 6-bromo-3-methyl-1,2,3,4-tetrahydroquinazolin-2-one
• CHEMBL2179381
• EN300-120228
• Cambridge id 7118966
• G28881
• 6-Bromo-3-methyl-3,4-dihydro-2(1H)-quinazolinone, AldrichCPR
• F0918-1593
• MFCD02625685
• SCHEMBL1771061
• STK164581
• Q27451697
• DB-318024
• SR-01000479448
• BDBM50399447
• EU-0009930
• AKOS005408827
• CHEMBRDG-BB 7118966
• TS-03361
• DTXSID80387866
• 328956-24-7
• SR-01000479448-1
• Z57473912
• BRD4 Inhibitor-12
• ALBB-023077
• HY-132128
• CS-0148746

• MDL： MFCD02625685
• Inchi： 1S/C9H9BrN2O/c1-12-5-6-4-7(10)2-3-8(6)11-9(12)13/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： FZPAKYJRNKYQBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(C)C(N2)=O

Computed Properties

• Exact Mass: 239.99000
• Monoisotopic Mass: 239.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.545
• Boiling Point: 411.5°C at 760 mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.598
• PSA: 32.34000
• LogP: 2.50230